Cas no 1806495-35-1 (1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one
• CAS No: 1806495-35-1
• MF: C₉H₇BrINO₃
• MW: 383.965254068375
• CID: 4980025
• Update Time: 2025-10-28

1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one

• Inchi： 1S/C9H7BrINO3/c1-5(13)8(10)6-3-2-4-7(11)9(6)12(14)15/h2-4,8H,1H3
• InChI Key： KXXSMHLFCDVLIN-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1[N+](=O)[O-])C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one (CAS No. 1806495-35-1)

1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one (CAS No. 1806495-35-1) is a specialized organic compound that has garnered significant attention in synthetic chemistry and pharmaceutical research. This compound, characterized by its unique bromo, iodo, and nitro functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for 1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one synthesis, CAS 1806495-35-1 applications, and nitrophenyl derivatives, reflecting its growing relevance in modern chemistry.

The molecular structure of 1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one features a propan-2-one backbone substituted with bromo and 3-iodo-2-nitrophenyl groups. This arrangement imparts distinct reactivity, making it valuable for cross-coupling reactions and heterocyclic compound synthesis. Recent trends in organic chemistry highlight the demand for halogenated ketones like this compound, particularly in the development of bioactive molecules and agrochemicals. Its CAS No. 1806495-35-1 is often referenced in patents and academic papers, underscoring its industrial and academic significance.

One of the most searched topics related to 1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one is its role in medicinal chemistry. The compound's ability to act as a precursor for pharmaceutical intermediates has been explored in studies targeting anti-inflammatory and antimicrobial agents. Additionally, its iodo and nitro substituents make it a candidate for radiopharmaceuticals, a hot topic in drug discovery. Researchers also inquire about safe handling practices and storage conditions for this compound, emphasizing the importance of laboratory safety protocols.

From an environmental perspective, the degradation pathways and ecotoxicity of 1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one are subjects of ongoing investigation. With increasing focus on green chemistry, scientists are exploring sustainable methods to synthesize and utilize such compounds. Queries like biodegradability of nitrophenyl derivatives and halogenated ketone alternatives reflect this shift toward eco-friendly practices. The compound's CAS No. 1806495-35-1 is frequently cited in environmental impact assessments, highlighting its dual role as both a tool and a topic of study.

In summary, 1-Bromo-1-(3-iodo-2-nitrophenyl)propan-2-one (CAS No. 1806495-35-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity continue to inspire innovations in synthetic chemistry, while its environmental impact remains a critical area of research. As interest in halogenated intermediates and nitrophenyl chemistry grows, this compound is poised to remain a key player in advancing scientific and industrial progress.